![molecular formula C7H10N2O2 B3054266 (5-Amino-6-methoxypyridin-3-yl)methanol CAS No. 59237-51-3](/img/structure/B3054266.png)
(5-Amino-6-methoxypyridin-3-yl)methanol
Overview
Description
“(5-Amino-6-methoxypyridin-3-yl)methanol” is a chemical compound with the CAS Number: 59237-51-3. It has a molecular weight of 154.17 and its IUPAC name is the same as the common name .
Molecular Structure Analysis
The InChI code for “(5-Amino-6-methoxypyridin-3-yl)methanol” is 1S/C7H10N2O2/c1-11-7-6 (8)2-5 (4-10)3-9-7/h2-3,10H,4,8H2,1H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
“(5-Amino-6-methoxypyridin-3-yl)methanol” is a powder that is stored at room temperature . More detailed physical and chemical properties were not available in the sources I found.Scientific Research Applications
Medicinal Applications
Pyridine-containing compounds, such as “(5-Amino-6-methoxypyridin-3-yl)methanol”, have been found to have significant medicinal applications . They have been used in the treatment of various diseases and conditions, including:
- Antiviral : Pyridine derivatives have been used in the development of antiviral drugs .
- Anticholinesterase activities : These compounds have been used to treat conditions like Alzheimer’s disease, where there is a deficiency of acetylcholine .
- Antimalarial : Pyridine derivatives have been used in the development of antimalarial drugs .
- Antimicrobial : These compounds have been used in the development of antimicrobial drugs .
- Antidiabetic : Pyridine derivatives have been used in the development of antidiabetic drugs .
- Anticancer : Pyridine derivatives have shown cytotoxic properties against tumor cells .
Antibacterial Properties
“(5-Amino-6-methoxypyridin-3-yl)methanol” and its metal complexes have been synthesized and investigated for their antibacterial properties . These compounds have shown potential as broad-spectrum antibacterial agents .
Chemical Research
“(5-Amino-6-methoxypyridin-3-yl)methanol” is a unique chemical that is used in various chemical research applications . It is often used as a starting material or intermediate in the synthesis of other complex molecules .
Safety And Hazards
The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302, H315, H319, and H335 . These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
Relevant Papers I found some references to “(5-Amino-6-methoxypyridin-3-yl)methanol” in the literature , but the specific content of these papers was not available in the search results.
properties
IUPAC Name |
(5-amino-6-methoxypyridin-3-yl)methanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-11-7-6(8)2-5(4-10)3-9-7/h2-3,10H,4,8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPVLIPFSKIVWOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=N1)CO)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301291449 | |
Record name | 5-Amino-6-methoxy-3-pyridinemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301291449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Amino-6-methoxypyridin-3-yl)methanol | |
CAS RN |
59237-51-3 | |
Record name | 5-Amino-6-methoxy-3-pyridinemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59237-51-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Amino-6-methoxy-3-pyridinemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301291449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (5-amino-6-methoxypyridin-3-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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